3-(2-chlorophenyl)-5-oxo-N-(2-phenylethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-N-(2-fluorophenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C19H11ClFN3O2S/c20-13-6-2-1-5-11(13)16-10-27-19-22-9-12(18(26)24(16)19)17(25)23-15-8-4-3-7-14(15)21/h1-10H,(H,23,25)
• InChI Key: PCVUYOAQGOMCRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CSC3=NC=C(C(=O)N23)C(=O)NC4=CC=CC=C4F)Cl
• Molecular Formula: C19H11ClFN3O2S
• Molecular Weight: 399.8 g/mol

Description

The compound “3-(2-chlorophenyl)-5-oxo-N-(2-phenylethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide” belongs to the class of thiazolo[3,2-a]pyrimidines. Thiazolo[3,2-a]pyrimidines are known for their high antitumor, antibacterial, and anti-inflammatory activities. They are considered promising scaffolds for the design of new medicines, including anticancer drugs.

Synthesis Analysis

Various synthetic approaches to thiazolo[3,2-a]pyrimidine derivatives have been reported. The most widely known method is based on the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks, particularly halogen-containing ones such as α-bromo ketones.

Molecular Structure Analysis

The thiazolo[3,2-a]pyrimidine moiety can be readily modified by the introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and biological target. The structural similarity of the thiazolo[3,2-a]pyrimidine ring system to purine may be utilized in the design of structures capable of effectively binding to biological targets.

Chemical Reactions Analysis

The active methylene group (C2H2) in 5H-Thiazolo[3,2-a]pyrimidin-3(2H)-one derivatives is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents.

Physical And Chemical Properties Analysis

The IR spectrum of similar compounds shows peaks at 2935 (CH3), 1712 (C=O), 1622 (C=C), 1589–1604 (C=C arom), 1499 (C=N). The 1H NMR spectrum (CDCl3) shows peaks at various positions.

Mechanism of Action

While the specific mechanism of action for “3-(2-chlorophenyl)-5-oxo-N-(2-phenylethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide” is not explicitly mentioned in the sources, it’s worth noting that pyrimidine derivatives have been described with a wide range of biological potential i.e. anticancer, antiviral, antimicrobial, anti-inflammatory, analgesic, antioxidant, and antimalarial.

Future Directions

Thiazolo[3,2-a]pyrimidines, especially 2-substituted ones, are considered promising scaffolds for the design of new medicines. The extensive use of antibiotics has led to the appearance of multidrug-resistant microbial pathogens which necessitated the search for new chemical entities for treatment of microbial infections. Therefore, the development of new thiazolo[3,2-a]pyrimidine derivatives could be a promising direction for future research.